Cas no 2223012-12-0 (2-cyclopropyl-4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-cyclopropyl-4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
2223012-12-0 structure
Product Name:2-cyclopropyl-4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:2223012-12-0
MF:C14H19BFNO2
MW:263.115567445755
CID:6813119
PubChem ID:133635013
Update Time:2025-03-04

2-cyclopropyl-4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2223012-12-0
    • CS-33014
    • (6-CYCLOPROPYL-4-FLUOROPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
    • 2-Cyclopropyl-4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • DB-149946
    • AT11498
    • 2-cyclopropyl-4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • Inchi: 1S/C14H19BFNO2/c1-13(2)14(3,4)19-15(18-13)10-8-17-12(7-11(10)16)9-5-6-9/h7-9H,5-6H2,1-4H3
    • InChI Key: SSNYVMDKFWIYOR-UHFFFAOYSA-N
    • SMILES: FC1=CC(C2CC2)=NC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 263.1492872Da
  • Monoisotopic Mass: 263.1492872Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų
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